Cas no 1042701-26-7 (δ,3-Dioxo-2-2-oxo-2-(2-phenylethoxy)ethyl-1-piperazinepentanoic Acid)

• Product Name: δ,3-Dioxo-2-2-oxo-2-(2-phenylethoxy)ethyl-1-piperazinepentanoic Acid
• CAS No: 1042701-26-7
• MF: C₁₉H₂₄N₂O₆
• MW: 376.403665542603
• CID: 3046196
• Update Time: 2025-07-09

δ,3-Dioxo-2-2-oxo-2-(2-phenylethoxy)ethyl-1-piperazinepentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-5-{3-oxo-2-[2-oxo-2-(phenethyloxy)ethyl]-1-piperazinyl}pentanoic acid
• δ,3-Dioxo-2-2-oxo-2-(2-phenylethoxy)ethyl-1-piperazinepentanoic Acid

• Inchi： 1S/C19H24N2O6/c22-16(7-4-8-17(23)24)21-11-10-20-19(26)15(21)13-18(25)27-12-9-14-5-2-1-3-6-14/h1-3,5-6,15H,4,7-13H2,(H,20,26)(H,23,24)
• InChI Key： QYSWBUUPPFQFFZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC(=O)N1CCNC(=O)C1CC(=O)OCCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on δ,3-Dioxo-2-2-oxo-2-(2-phenylethoxy)ethyl-1-piperazinepentanoic Acid

δ,3-Dioxo-2-Oxo-2-(2-Phenylethoxy)Ethyl-1-Piperazinepentanoic Acid: A Comprehensive Overview

δ,3-Dioxo-2-Oxo-2-(2-Phenylethoxy)Ethyl-1-Piperazinepentanoic Acid, identified by the CAS number 1042701-26-7, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its piperazine ring system, which is a six-membered ring containing two nitrogen atoms, and its pentanoic acid backbone. The presence of a phenylethoxy group further enhances its structural complexity and potential bioactivity.

The synthesis of δ,3-Dioxo-2-Oxo-2-(2-Phenylethoxy)Ethyl-1-Piperazinepentanoic Acid involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. These improvements have made the compound more accessible for preclinical studies and potential therapeutic applications.

One of the most promising aspects of this compound is its potential as a drug candidate. Preclinical studies have demonstrated that δ,3-Dioxo-2-Oxo... exhibits significant pharmacological activity, particularly in modulating cellular signaling pathways associated with inflammation and neurodegenerative diseases. For instance, research published in 2023 highlighted its ability to inhibit key enzymes involved in the inflammatory response, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological properties, the compound's structural features make it an interesting subject for chemical biology studies. The piperazine ring, a common motif in many bioactive molecules, contributes to its ability to interact with various biological targets. Recent computational studies have revealed that the compound's conformational flexibility allows it to bind to multiple protein targets, which could be exploited for developing multi-target drugs.

The application of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has provided deeper insights into the compound's structural elucidation and characterization. These techniques have been instrumental in confirming the stereochemistry and purity of the synthesized product, ensuring its reliability for further studies.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and reducing any potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials. If successful, this compound could pave the way for innovative treatments in areas such as neurodegenerative diseases and chronic inflammation.

In conclusion, δ,3-Dioxo... represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable tool in drug discovery. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents.